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Compound of Interest

Compound Name: Amiloride

Cat. No.: B1667095 Get Quote

The proper disposal of Amiloride, a potassium-sparing diuretic, is a critical component of

laboratory safety and environmental responsibility. Due to its toxicological profile, Amiloride
and its related waste must be managed as hazardous chemical waste to prevent potential

harm to personnel and ecosystems. Adherence to established protocols ensures compliance

with regulatory standards and fosters a culture of safety within research and development

environments.

Hazard Profile and Regulatory Compliance
Amiloride hydrochloride is classified as acutely toxic if swallowed, in contact with skin, or if

inhaled.[1] Some safety data sheets (SDS) also indicate it can cause skin and eye irritation and

may be harmful to aquatic life with long-lasting effects. Consequently, the primary directive for

its disposal is to follow all local, state, and federal regulations.[1][2] Disposal should always be

entrusted to a licensed and certified hazardous waste disposal company.[2]
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Hazard and Disposal Information for

Amiloride

GHS Hazard Statements

H301: Toxic if swallowed[1] H311: Toxic in

contact with skin[1] H315: Causes skin irritation

H319: Causes serious eye irritation H331: Toxic

if inhaled[1] H412: Harmful to aquatic life with

long lasting effects

Primary Disposal Method

Dispose of contents/container to an approved

waste disposal plant in accordance with local,

state, and federal regulations.[1][3]

Waste Management
Entrust disposal to a licensed waste disposal

company.[2]

UN Number (Transportation)

Not regulated as a dangerous good for transport

(most common).[2] UN 2811, Class 6.1, Packing

Group III (Toxic Solid, Organic, N.O.S.) noted in

some SDS.[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the essential steps for the safe handling and disposal of Amiloride waste

in a laboratory setting.

1. Personal Protective Equipment (PPE) and Handling:

Before handling Amiloride, ensure appropriate PPE is worn. This includes a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[1]

Handle Amiloride in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of dust or aerosols.[1][2]

Avoid contact with skin, eyes, and clothing.[2] Wash hands thoroughly after handling.[2][3]

2. Waste Segregation and Collection:
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Solid Waste: Collect waste Amiloride powder, contaminated personal protective equipment

(gloves, wipes), and weighing papers in a designated, properly labeled hazardous waste

container.

Liquid Waste: Solutions containing Amiloride should be collected in a separate, compatible,

and clearly labeled hazardous liquid waste container. Do not discharge Amiloride solutions

down the drain.[2][3]

Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) contaminated with

Amiloride should be placed in the solid hazardous waste container. Non-disposable

glassware must be decontaminated before reuse.

Empty Containers: Original containers of Amiloride should be completely emptied and then

disposed of in the same manner as the chemical waste itself.[2]

3. Labeling and Storage of Waste:

The hazardous waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Amiloride," and the relevant hazard pictograms (e.g., acute

toxicity/skull and crossbones).

Keep the waste container securely sealed when not in use.[1]

Store the container in a designated, well-ventilated, and secure waste accumulation area,

away from incompatible materials, until it is collected by a professional waste management

service.

4. Spill Management Protocol:

Evacuate non-essential personnel from the spill area.

Wearing appropriate PPE, cover the spill with an absorbent material (e.g., diatomite or

universal binders) to avoid generating dust.[1][2]

Carefully sweep or scoop the absorbed material into the designated hazardous waste

container.
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Decontaminate the spill surface by scrubbing with alcohol and wipe clean.[1]

Prevent the spill from entering drains or water courses.[1][2]

5. Final Disposal:

Arrange for a scheduled pickup with your institution's environmental health and safety (EHS)

office or a contracted licensed waste disposal company.

Ensure all paperwork and manifests for the waste are completed accurately as required by

regulations.

Amiloride Disposal Workflow
The following diagram illustrates the logical workflow for the proper and safe disposal of

Amiloride from the laboratory.
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Caption: Workflow for the safe disposal of Amiloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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